molecular formula C6H3F3N4 B8623795 2-Azido-6-(trifluoromethyl)pyridine

2-Azido-6-(trifluoromethyl)pyridine

Cat. No.: B8623795
M. Wt: 188.11 g/mol
InChI Key: GQYVZJJLTANSLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Azido-6-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C6H3F3N4 and its molecular weight is 188.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H3F3N4

Molecular Weight

188.11 g/mol

IUPAC Name

2-azido-6-(trifluoromethyl)pyridine

InChI

InChI=1S/C6H3F3N4/c7-6(8,9)4-2-1-3-5(11-4)12-13-10/h1-3H

InChI Key

GQYVZJJLTANSLQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC(=C1)N=[N+]=[N-])C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 82.5 grams (g) of 2-fluoro-6-(trifluoromethyl)pyridine (0.5 mole), 65 g of sodium azide (1.0 mole) and 400 milliliters (ml) of dimethylsulfoxide (DMSO) was heated to a temperature of 80° C. for 18 hours. The mixture was allowed to cool and then poured into 1500 ml of ice water. This resulting mixture was then extracted 4 times with 300 ml of pentane each time. The pentane extracts were combined, washed with 500 ml of a saturated NaCl solution and dried with MgSO4. The pentane was then carefully evaporated leaving 67 g of the desired 2-azido-6-(trifluoromethyl)pyridine as a light yellow oil having an RI of 1.4771 @25° C.
Quantity
82.5 g
Type
reactant
Reaction Step One
Quantity
65 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
1500 mL
Type
reactant
Reaction Step Two

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